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Compound of Interest

Compound Name: 3-Methylpentanoate

Cat. No.: B1260497 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

3-Methylpentanoate, tailored for researchers, scientists, and drug development professionals.

The following procedures are designed to ensure a safe laboratory environment and minimize

risks associated with the handling of this chemical.

Physicochemical and Hazard Data
For the purposes of this guide, "3-Methylpentanoate" will refer to Methyl 3-methylpentanoate
(CAS No. 2177-78-8). While other esters like Ethyl 3-methylpentanoate exist and have similar

properties, the data below is specific to the methyl ester.

Property Value

Molecular Formula C₇H₁₄O₂

Molecular Weight 130.187 g/mol

Appearance Colorless liquid

Boiling Point 135.1°C at 760 mmHg[1][2]

Density 0.88 g/mL at 20°C[1]

Vapor Pressure 7.85 mmHg at 25°C[1]

Flash Point 41°C[1]

GHS Hazard Class Flammable Liquid[3]
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Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling any chemical. The following

PPE is recommended for handling 3-Methylpentanoate:

PPE Category Specification

Eye and Face Protection

Safety glasses with side-shields are mandatory.

A face shield should be worn in conjunction with

safety glasses when there is a splash hazard[4].

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) should be worn. Inspect gloves for

any signs of degradation or puncture before

use.

Body Protection

A flame-retardant lab coat or impervious clothing

should be worn to protect against skin contact

and in case of small splashes[5]. For larger

quantities, a chemical apron is recommended.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood. If

engineering controls are insufficient, a NIOSH-

approved respirator is necessary[4][5].

Operational and Disposal Plans
Experimental Workflow for Handling 3-Methylpentanoate
The following diagram outlines the standard workflow for safely handling 3-Methylpentanoate
in a laboratory setting.
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Workflow for Safe Handling of 3-Methylpentanoate
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Step-by-Step Handling Protocol
1. Preparation:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

PPE: Don all required personal protective equipment as specified in the table above.

Work Area: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered. Make sure an eyewash station and safety shower are accessible[5].

Spill Kit: Have a spill kit rated for flammable liquids readily available.

2. Handling:

Grounding: When transferring 3-Methylpentanoate, ground and bond containers to prevent

static discharge.

Dispensing: Use only non-sparking tools for all operations. Dispense the required amount of

the chemical carefully, avoiding splashes.

Heating: Keep away from heat, sparks, and open flames. If heating is required, use a heating

mantle or water bath with proper temperature control.

Ventilation: Always handle 3-Methylpentanoate in a well-ventilated area or a certified

chemical fume hood to minimize inhalation exposure[5][6].

3. Spill and Emergency Procedures:

Minor Spills: For small spills, absorb the material with an inert absorbent such as vermiculite

or sand. Place the contaminated material into a sealed, labeled container for hazardous

waste disposal. Ventilate the area.

Major Spills: In the event of a large spill, evacuate the area immediately. Alert your

institution's emergency response team.
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention[6].

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists[6].

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention[6].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention[6].

4. Storage:

Store 3-Methylpentanoate in a tightly closed container in a cool, dry, and well-ventilated

area[5].

Keep away from sources of ignition and incompatible materials such as strong oxidizing

agents, acids, and bases[6].

5. Disposal Plan:

Waste Collection: All waste containing 3-Methylpentanoate, including contaminated

absorbents and disposable PPE, must be collected in a clearly labeled, sealed container for

hazardous waste.

Disposal: Dispose of chemical waste through your institution's hazardous waste

management program, following all local, state, and federal regulations. Do not dispose of it

down the drain[7]. Contaminated containers should be triple-rinsed (or equivalent) and

disposed of appropriately or offered for reconditioning[7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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